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Compound of Interest

Compound Name: 1,3,2-Dioxathiolane 2,2-dioxide

Cat. No.: B136020

Essential Safety and Handling Guide for 1,3,2-
Dioxathiolane 2,2-dioxide

This document provides immediate safety, operational, and disposal guidance for laboratory
professionals handling 1,3,2-Dioxathiolane 2,2-dioxide. Adherence to these procedures is
critical for ensuring personal safety and maintaining a secure research environment.

Chemical Identifier:

e« Name: 1,3,2-Dioxathiolane 2,2-dioxide

e Synonyms: Ethylene Sulfate, Ethylene glycol cyclic sulfate
e CAS Number: 1072-53-3

Hazard Summary: 1,3,2-Dioxathiolane 2,2-dioxide is a hazardous chemical that poses
significant health risks.[1][2] It is harmful if swallowed, causes severe skin burns and eye
damage, may trigger an allergic skin reaction, and is suspected of causing cancer.[1][2][3][4]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 1,3,2-
Dioxathiolane 2,2-dioxide.
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Protection Type

Equipment Specification

Recommended Use

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[1]

Mandatory for all handling

procedures.

Skin Protection

Chemical-resistant gloves
(Nitrile rubber, Neoprene, or
PVC).[5] Fire/flame resistant
and impervious clothing.[1]

Lab coat.

Always wear gloves when
handling. Change gloves
immediately if contaminated.
Wear a lab coat and additional
protective clothing as needed

to prevent skin exposure.[5][6]

Respiratory Protection

Work in a well-ventilated area
or under a chemical fume
hood.[5][7] Use a full-face
respirator if exposure limits are
exceeded or if irritation or other

symptoms are experienced.[1]

Required for all handling of the

solid compound or solutions.

Operational Plan: Safe Handling Protocol

[EEN

. Preparation and Engineering Controls:

o Before handling, ensure all safety precautions have been read and understood.[3][6]

o Work exclusively in a designated area, such as a chemical fume hood, to ensure adequate

ventilation.[5][7]

o Keep the container tightly closed when not in use and store in a dry, cool, and well-ventilated

place.[1][7]

e Have an emergency eyewash station and safety shower readily accessible.

2. Handling the Compound:

o Wear the appropriate PPE as detailed in the table above.
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e Avoid the formation of dust and aerosols.[1][7]

¢ Avoid contact with skin, eyes, and clothing.[1][7][8]

e Do not eat, drink, or smoke in the handling area.[1][6]
e Use non-sparking tools to prevent ignition.[1][7]

e Wash hands thoroughly after handling.[1][6]

3. In Case of Exposure or Spill:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[6] Remove contact lenses if present and easy to do.[1] Seek immediate medical
attention.[6]

» Skin Contact: Take off immediately all contaminated clothing.[8] Wash off immediately with
plenty of water for at least 15 minutes.[6] Seek immediate medical attention.[6]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] Get
emergency medical help immediately.[1]

e Ingestion: Do NOT induce vomiting.[1][6] Rinse mouth with water.[1][6] Call a physician or
poison control center immediately.[6]

» Spill: Evacuate personnel to a safe area.[1][7] Avoid dust formation.[1][7] Collect the spilled
material using spark-proof tools and place it in a suitable, closed container for disposal.[1][7]

Disposal Plan
All waste containing 1,3,2-Dioxathiolane 2,2-dioxide must be treated as hazardous waste.
1. Waste Segregation and Collection:

e Collect all solid waste (e.g., contaminated gloves, wipes, and the chemical itself) in a
dedicated, clearly labeled, and sealed hazardous waste container.
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Collect all liquid waste (e.g., solutions containing the chemical) in a separate, clearly labeled,
and sealed hazardous waste container.

N

. Disposal Procedure:

Dispose of the contents and container to an approved waste disposal plant.[3][6]

Do not allow the chemical to enter drains.[1][7]

Adhere to all local, state, and federal regulations for hazardous waste disposal.[8]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of 1,3,2-
Dioxathiolane 2,2-dioxide.
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Caption: Workflow for handling 1,3,2-Dioxathiolane 2,2-dioxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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